Cas no 300674-26-4 (propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-26-4
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 6318680
• PubChem ID: 3676015
• Update Time: 2025-10-29

propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate
• 300674-26-4
• F0367-0061
• Oprea1_437522
• isopropyl 5-(2-methoxy-1-methyl-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• isopropyl 5-((1-methoxy-1-oxopropan-2-yl)oxy)-2-methylbenzofuran-3-carboxylate
• SR-01000456820
• AKOS016290785
• Z275255908
• SR-01000456820-1
• AKOS001616344
• propan-2-yl 5-[(1-methoxy-1-oxopropan-2-yl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• CCG-18059

• Inchi： 1S/C17H20O6/c1-9(2)21-17(19)15-10(3)23-14-7-6-12(8-13(14)15)22-11(4)16(18)20-5/h6-9,11H,1-5H3
• InChI Key： INNNWTRXNLZXSS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC(C)C)C2C=C(C=CC1=2)OC(C(=O)OC)C

Computed Properties

• Exact Mass: 320.12598835g/mol
• Monoisotopic Mass: 320.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate

Propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate, with the CAS number 300674-26-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The molecular structure of this compound features a benzofuran core, which is a common motif in many pharmacologically active molecules, particularly those targeting neurological and inflammatory pathways.

The benzofuran moiety in Propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate contributes to its unique chemical properties and biological interactions. Benzofurans are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of multiple functional groups, such as the ester and ether linkages, further enhances the compound's potential for biological activity. These functional groups can participate in hydrogen bonding, hydrophobic interactions, and other forms of molecular recognition, making the compound a versatile scaffold for drug design.

In recent years, there has been growing interest in the development of novel benzofuran derivatives as therapeutic agents. Several studies have highlighted the potential of these compounds in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, research has demonstrated that certain benzofuran derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The structural features of Propan-2-yl 5-(1-methoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate make it a promising candidate for further investigation in this area.

The synthesis of Propan-2-yl 5-(1-methoxy-1-oxopropan-2-yloxy)-2-methyl-benzofuran-carboxylate involves a series of well-established organic reactions. The key steps include the formation of the benzofuran core through cyclization reactions, followed by functional group modifications to introduce the ester and ether linkages. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing compounds with the desired chemical properties and biological activity.

The pharmacological profile of Propan-2-yloxy)-5-(1-methoxy-propanoate)-methyl-benzofuran (CAS no: 30067426) is an area of active research. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The presence of both lipophilic and hydrophilic regions in its structure allows it to interact with biological targets effectively. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for further development.

One of the most intriguing aspects of Propan-yloxy)-5-(1-methoxy-propanoate)-methyl-benzofuran is its potential as a lead compound for drug discovery. By leveraging structure-based drug design approaches, researchers can modify its structure to enhance its potency and selectivity against specific biological targets. Computational modeling techniques have been instrumental in predicting the binding modes of this compound with potential drug targets. These studies provide valuable insights into how structural modifications can influence biological activity.

The toxicological profile of Propan-yloxy)-5-(1-methoxy-propanoate)-methyl-benzofuran is also being evaluated as part of its preclinical development. Acute toxicity studies have been conducted to assess its safety profile at various doses. Preliminary results indicate that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further studies are needed to fully understand its safety profile and identify any potential risks associated with its use.

In conclusion, Propan-yloxy)-5-(1-methoxy-propanoate)-methyl-benzofuran (CAS no: 30067426) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties and multiple functional groups make it an attractive scaffold for drug design. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile for future therapeutic use.